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Compound of Interest

Compound Name: 2-Iodopyridine-4-carbonitrile

Cat. No.: B038671 Get Quote

2-Iodoisonicotinonitrile is a substituted pyridine derivative, a class of compounds widely utilized

as building blocks in medicinal chemistry and materials science.[1] Its structure, featuring an

iodine atom and a nitrile group on the pyridine ring, imparts specific reactivity that is valuable in

synthesis but also necessitates careful handling.[1][2] The nitrile group can undergo various

transformations, while the iodo-substituent makes it an excellent substrate for cross-coupling

reactions.[2][3]

A clear understanding of its physical and chemical properties is the foundation of a robust

safety assessment.
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Property Value Source

CAS Number 114821-24-8 [4]

Molecular Formula C₆H₃IN₂ [4]

Molecular Weight 230.01 g/mol [4]

IUPAC Name 2-iodoisonicotinonitrile [4]

Synonyms
2-Iodopyridine-4-carbonitrile,

4-Cyano-2-iodopyridine
[4]

Appearance
Data not widely available; likely

a solid at room temperature.
Inferred

Boiling Point ~265 - 267 °C (Predicted) [5]

Solubility

Data not widely available; likely

soluble in organic solvents like

DMSO, CHCl₃.

[2]

Hazard Identification and Toxicological Assessment
While comprehensive toxicological data for 2-Iodoisonicotinonitrile is not extensively published,

the hazards can be inferred from its chemical structure and data on analogous compounds.[4]

[6] The primary hazards are associated with the aryl iodide and nitrile functionalities. Similar

compounds are known to be harmful if swallowed, and can cause serious skin and eye

damage.[4][7]

Routes of Exposure: The primary routes of occupational exposure are inhalation of dust

particles, skin contact, eye contact, and ingestion.[8][9]

Toxicological Summary:

Acute Toxicity: Classified as harmful if swallowed (H302).[4] Ingestion may lead to systemic

toxicity. The nitrile group can potentially release cyanide in vivo, although this is highly

dependent on the metabolic pathway.
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Skin Corrosion/Irritation: Expected to cause skin irritation.[7][8] Prolonged contact should be

avoided.

Serious Eye Damage/Irritation: Poses a risk of serious eye damage (H318).[4] Direct contact

can lead to irreversible injury.

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[7][10]

Chronic Exposure: The long-term effects have not been thoroughly investigated. However,

compounds containing iodine can affect the thyroid upon prolonged or repeated exposure.

[10]

GHS Hazard
Classification

Code Pictogram Signal Word

Acute Toxicity, Oral H302
Corrosion, Skull and

crossbones
Danger

Serious Eye Damage H318 Corrosion

This table is based on available supplier data and may not be exhaustive.[4]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to protection, starting with engineering controls and supplemented by

appropriate PPE, is mandatory.

Engineering Controls
Chemical Fume Hood: All handling of solid 2-Iodoisonicotinonitrile and its solutions must be

performed in a properly functioning chemical fume hood to minimize inhalation exposure.

The hood sash should be kept as low as possible.

Safety Shower and Eyewash Station: An accessible and regularly tested safety shower and

eyewash station must be located in the immediate vicinity of the handling area.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1154206&productDescription=5-IODO-2+-DEOXYURIDINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC299570100&productDescription=N-IODOSUCCINIMIDE+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.aifchem.com/product-ACMAJD205
https://www.fishersci.com/store/msds?partNumber=AAA1154206&productDescription=5-IODO-2+-DEOXYURIDINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC196561000&productDescription=IODINE+RESUBLIMED+P.A.+100GR&vendorId=VN00033901&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC196561000&productDescription=IODINE+RESUBLIMED+P.A.+100GR&vendorId=VN00033901&countryCode=US&language=en
https://www.aifchem.com/product-ACMAJD205
https://www.fishersci.com/store/msds?partNumber=AAL0363418&productDescription=IODOACETONITRILE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
The selection of PPE is critical and must be based on a thorough risk assessment of the

specific procedure being performed.[12] Level C or D protection is typically sufficient for

laboratory-scale operations within a fume hood.[13][14]

Hand Protection: Wear chemical-resistant gloves. Nitrile or neoprene gloves are

recommended.[12][15] Always inspect gloves for tears or punctures before use and practice

proper glove removal technique to avoid skin contamination.

Eye and Face Protection: Chemical safety goggles are mandatory.[12] When there is a

significant risk of splashing, a full-face shield should be worn in addition to goggles.[11]

Skin and Body Protection: A flame-resistant, chemical-resistant lab coat must be worn and

fully buttoned.[15] Ensure clothing fully covers the arms and legs.

Respiratory Protection: Generally not required when working in a functional chemical fume

hood.[16] If engineering controls are insufficient or during a large spill, a NIOSH-approved

air-purifying respirator (APR) with appropriate cartridges for organic vapors and particulates

should be used.[16][17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.120AppB
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://calibrechem.com/blog/safety-and-handling-of-methyl-iodide-in-the-laboratory/
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.fishersci.com/store/msds?partNumber=AAL0363418&productDescription=IODOACETONITRILE+50G&vendorId=VN00024248&countryCode=US&language=en
https://calibrechem.com/blog/safety-and-handling-of-methyl-iodide-in-the-laboratory/
https://mwc.umn.edu/wp-content/uploads/2023/06/PPE-Participant-Guide.pdf
https://mwc.umn.edu/wp-content/uploads/2023/06/PPE-Participant-Guide.pdf
https://chemm.hhs.gov/ppe.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment

PPE Configuration
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PPE Selection Workflow for Handling 2-Iodoisonicotinonitrile
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Safe Handling and Storage Protocols
Adherence to methodical and deliberate handling procedures is paramount to ensuring safety.

Handling Solid Compound
Preparation: Before handling, ensure the work area inside the fume hood is clean and

uncluttered. Assemble all necessary equipment (spatulas, weigh boats, glassware).

Weighing: Perform all weighing operations on a balance inside the fume hood or in a vented

balance enclosure. Avoid creating dust. If transferring from a larger container, carefully scoop

the material without generating airborne particles.

Transfers: Use a spatula for solid transfers. If making a solution, add the solid to the solvent

slowly. Do not pour the solid directly from a large bottle into a narrow-necked flask.

Storage
Proper storage is crucial to maintain the compound's integrity and prevent hazardous

situations.[15] Aryl iodides can be sensitive to light and air over time, potentially releasing free

iodine.[18][19]

Container: Keep the compound in its original, tightly sealed container.[7]

Environment: Store in a cool, dry, and dark place. A dedicated, ventilated cabinet is

recommended.

Inert Atmosphere: For long-term storage, consider placing the container inside a desiccator

or flushing the headspace with an inert gas like nitrogen or argon to prevent degradation.

Incompatibilities: Store away from strong oxidizing agents, strong bases, and moisture.[7][8]

Accidental Release and Emergency Procedures
Immediate and correct response to an emergency can significantly mitigate harm.

Spill Response
Small Spill (in fume hood):
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Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully scoop the absorbed material into a labeled, sealable container for hazardous

waste.

Decontaminate the area with a suitable solvent, followed by soap and water.

Large Spill (outside fume hood):

Evacuate the laboratory immediately.

Alert others and activate the fire alarm if necessary.

Close the laboratory doors and prevent entry.

Contact the institution's Environmental Health & Safety (EHS) department or emergency

response team. Do not attempt to clean it up yourself.[15]

First Aid Measures
The following protocols should be followed while awaiting professional medical assistance.[20]

[21]

Inhalation: Immediately move the affected person to fresh air.[20] If breathing is difficult or

has stopped, provide artificial respiration (if trained) and seek immediate medical attention.

[8]

Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes.[7][20] Seek medical attention if

irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and

easy to do. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting.[8][9] Rinse the mouth with water. If the person is

conscious, have them drink one or two glasses of water. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[7]

Exposure Event

Immediate Actions & Triage
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Inhalation 

1. Remove Contaminated Clothing
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 Eye Contact 

1. Rinse Mouth (Do NOT Induce Vomiting)
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 Ingestion 

Seek Immediate
Medical Attention
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Emergency Response Protocol for 2-Iodoisonicotinonitrile Exposure

Disposal Considerations
Chemical waste must be managed responsibly to protect personnel and the environment.

Waste Collection: All waste containing 2-Iodoisonicotinonitrile, including contaminated

absorbent materials, disposable PPE, and rinse solutions, must be collected in a designated,

properly labeled hazardous waste container.[8]
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Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name.

Disposal: Do not dispose of this chemical down the drain or in regular trash.[8] All waste

must be disposed of through the institution's EHS office in accordance with local, state, and

federal regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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